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Compound of Interest

Compound Name: Cedryl Acetate

Cat. No.: B3427751 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of Cedryl Acetate, a common fragrance ingredient that requires careful

management due to its potential health and environmental hazards. Adherence to these

protocols will help safeguard your team and maintain the integrity of your research.

Immediate Safety and Handling Plan
Cedryl Acetate is classified as a skin irritant and sensitizer, and may be fatal if swallowed and

enters the airways.[1][2] It is also recognized as being toxic to aquatic life with long-lasting

effects.[3][4] Therefore, a comprehensive approach to handling, from initial preparation to final

disposal, is critical.

Engineering Controls: Always handle Cedryl Acetate in a well-ventilated area.[3][5][6] The use

of a chemical fume hood is the preferred method for controlling vapor exposure. If heated, local

exhaust ventilation should be employed to minimize the release of volatile compounds into the

workspace.[7][8]

Personal Protective Equipment (PPE): A multi-layered approach to PPE is essential to prevent

skin and eye contact. The following should be worn at all times when handling Cedryl Acetate:

Eye Protection: Tightly fitting safety goggles or safety glasses with side shields are

mandatory.[5][7] In situations with a higher risk of splashing, a face shield should be worn in

addition to goggles.[9][10]
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Hand Protection: Chemically resistant gloves are required.[5][8] Nitrile gloves are a suitable

option for short-term protection, but should be inspected before each use and disposed of

immediately upon contamination.[11]

Body Protection: A laboratory coat should be worn to protect against incidental skin contact.

[11] For larger quantities or in the event of a spill, impervious clothing may be necessary.[9]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not typically required.[7] However, if ventilation is insufficient or in the case of a

large spill, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.

[1][11]

Operational and Disposal Plans
Step-by-Step Handling Procedure:

Preparation: Before handling, ensure the work area is clean and all necessary PPE is readily

available and in good condition. Confirm that safety equipment, such as an eyewash station

and safety shower, is accessible.

Dispensing: Carefully dispense the required amount of Cedryl Acetate in a chemical fume

hood. Avoid generating mists or vapors. Keep containers tightly closed when not in use.[5][6]

Use: When using Cedryl Acetate in experimental procedures, maintain good laboratory

hygiene. Do not eat, drink, or smoke in the handling area.[6]

Cleaning: After use, decontaminate all surfaces and equipment that may have come into

contact with the chemical. Wash hands thoroughly with soap and water.[1][5]

Spill Response:

In the event of a spill, evacuate unnecessary personnel from the area.[4] For small spills,

absorb the material with an inert absorbent such as vermiculite, dry sand, or earth.[5] Collect

the absorbed material into a suitable, labeled container for disposal.[3] For larger spills, a self-

contained breathing apparatus may be required.[2][8] Prevent the spill from entering drains or

waterways.[3][5]
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Disposal Plan:

All waste containing Cedryl Acetate must be treated as hazardous waste.

Chemical Waste: Collect all Cedryl Acetate waste, including contaminated absorbents, in a

clearly labeled, sealed container.[3]

Container Disposal: Empty containers should be triple-rinsed (or equivalent) before recycling

or reconditioning.[3] If not being reused, puncture the container to prevent further use and

dispose of it in a sanitary landfill or through a licensed waste disposal service.[3]

Regulatory Compliance: All disposal must be carried out in accordance with local, state, and

federal regulations.[1][5][6] Do not discharge Cedryl Acetate into sewers or the

environment.[3][4]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Cedryl Acetate.

Property Value Reference

CAS Number 77-54-3 [1][12]

Molecular Formula C17H28O2 [12]

Molecular Weight 264.40 g/mol [2]

Appearance
Colorless to yellowish liquid or

solid
[5]

Odor Woody, cedar-like [5]

Flash Point >100 °C [5]

Boiling Point >200 °C [3]

LD50 Oral (Rat) >5000 mg/kg [5]

LD50 Dermal (Rabbit) >5000 mg/kg [5]

UN Number 3082 [2][8]
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Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Cedryl Acetate,

from preparation to disposal.
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Caption: Workflow for the safe handling of Cedryl Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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